Cas no 1803966-56-4 (2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1803966-56-4
• MF: C₉H₆ClF₃N₂O₂
• MW: 266.604351520538
• CID: 4832161
• Update Time: 2025-11-05

2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6ClF3N2O2/c10-4-6-8(17-9(11,12)13)3-7(16)5(15-6)1-2-14/h3,16H,1,4H2
• InChI Key： GDTGFVANNXNVCX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=C(CC#N)N=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1

Additional information on 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile

2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803966-56-4)

The compound 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803966-56-4) is a highly specialized organic chemical with a complex structure that combines multiple functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile properties and applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile is characterized by a pyridine ring system with several substituents. The pyridine ring is a six-membered aromatic ring containing one nitrogen atom, which contributes to its stability and reactivity. The substituents attached to the pyridine ring include a chloromethyl group at position 2, a hydroxyl group at position 5, a trifluoromethoxy group at position 3, and an acetonitrile group at position 6. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the acetonitrile group at position 6 introduces electron-withdrawing effects, which can enhance the electrophilic character of the molecule. This makes it an attractive candidate for various nucleophilic substitution reactions, which are fundamental in organic synthesis. Additionally, the hydroxyl group at position 5 can act as a hydrogen bond donor, enhancing the compound's solubility in polar solvents and potentially improving its bioavailability.

The trifluoromethoxy group at position 3 is another key feature of this compound. Trifluoromethoxy groups are known for their strong electron-withdrawing effects due to the electronegativity of fluorine atoms. This substituent not only increases the stability of the molecule but also enhances its lipophilicity, making it more suitable for applications in drug design where membrane permeability is critical.

One of the most promising applications of 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile lies in its potential as an intermediate in the synthesis of more complex molecules with bioactive properties. For instance, researchers have explored its use in constructing heterocyclic frameworks that mimic natural product structures. These frameworks are often precursors to drugs targeting specific biological pathways or enzymes.

Furthermore, advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of this compound with high accuracy. Quantum mechanical calculations have revealed that the chloromethyl group at position 2 significantly influences the molecule's dipole moment and reactivity towards nucleophiles. This insight has been instrumental in designing efficient synthetic routes for this compound.

In terms of synthesis, 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile can be prepared through a multi-step process involving various organic transformations. A common approach involves the chlorination of an appropriate pyridine derivative followed by nucleophilic substitution reactions to introduce other functional groups. The exact synthetic pathway depends on the availability of starting materials and desired stereochemical outcomes.

Despite its complexity, this compound exhibits excellent stability under normal storage conditions. Its resistance to degradation makes it suitable for long-term storage and transportation without significant loss of quality or purity.

In conclusion, 2-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803966-56-4) is a valuable organic compound with diverse applications across multiple disciplines. Its unique combination of functional groups offers researchers a versatile platform for exploring new chemical reactions and developing innovative solutions in fields ranging from pharmaceuticals to materials science.